Cas no 827319-25-5 (2-Propyn-1-one, 3-(4-acetylphenyl)-1-phenyl-)

• Product Name: 2-Propyn-1-one, 3-(4-acetylphenyl)-1-phenyl-
• CAS No: 827319-25-5
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• CID: 684897
• PubChem ID: 11149317
• Update Time: 2025-04-19

2-Propyn-1-one, 3-(4-acetylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 3-(4-acetylphenyl)-1-phenyl-
• 3-(4-acetylphenyl)-1-phenylprop-2-yn-1-one
• DTXSID60456983
• 827319-25-5

• Inchi： 1S/C17H12O2/c1-13(18)15-10-7-14(8-11-15)9-12-17(19)16-5-3-2-4-6-16/h2-8,10-11H,1H3
• InChI Key： AZGOEGQSWNRLAC-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C#CC(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 248.083729621g/mol
• Monoisotopic Mass: 248.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids